N-(1-ethyl-1H-1,2,4-triazol-3-yl)-3-(4-fluorophenyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-(1-ethyl-1,2,4-triazol-3-yl)-3-(4-fluorophenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C15H18FN5O/c1-2-21-10-17-14(19-21)18-15(22)20-8-7-12(9-20)11-3-5-13(16)6-4-11/h3-6,10,12H,2,7-9H2,1H3,(H,18,19,22)
• InChI Key: HNYQLCOLTBFLIS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC(=N1)NC(=O)N2CCC(C2)C3=CC=C(C=C3)F
• Molecular Formula: C15H18FN5O
• Molecular Weight: 303.33 g/mol

Description

N-(1-ethyl-1H-1,2,4-triazol-3-yl)-3-(4-fluorophenyl)pyrrolidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as ETP-101 and has been synthesized using several methods. The purpose of

Mechanism of Action

The mechanism of action of ETP-101 is not fully understood. However, studies have suggested that it works by modulating the activity of the cannabinoid receptor CB1. ETP-101 is believed to bind to the CB1 receptor and act as a partial agonist. This results in the modulation of various neurotransmitters, including dopamine, GABA, and glutamate, which are involved in pain perception and mood regulation.
Biochemical and Physiological Effects:
ETP-101 has been shown to have several biochemical and physiological effects. Studies have suggested that it can effectively reduce pain sensation in animal models of neuropathic pain. Additionally, ETP-101 has been shown to reduce anxiety and depression-like behaviors in animal models. However, further studies are needed to fully understand the biochemical and physiological effects of ETP-101.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ETP-101 in lab experiments is its potential efficacy in treating various medical conditions. Additionally, ETP-101 has been shown to have a high affinity for the CB1 receptor, which makes it a promising candidate for further research. However, one of the limitations of using ETP-101 is its potential side effects, which are not fully understood.

Future Directions

There are several future directions for the research of ETP-101. One of the most promising directions is in the development of new drugs for the treatment of neuropathic pain. Additionally, further research is needed to fully understand the mechanism of action of ETP-101 and its potential applications in treating drug addiction, anxiety, and depression. Furthermore, studies are needed to determine the long-term safety and efficacy of ETP-101 in humans.
Conclusion:
In conclusion, ETP-101 is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of ETP-101 have been discussed in this paper. Further research is needed to fully understand the potential of ETP-101 in treating various medical conditions.

Scientific Research Applications

ETP-101 has been studied extensively for its potential applications in treating various medical conditions. One of the most promising applications is in the treatment of neuropathic pain. Studies have shown that ETP-101 can effectively reduce pain sensation in animal models of neuropathic pain. Additionally, ETP-101 has been studied for its potential use in treating drug addiction, anxiety, and depression.